Cas no 1258651-06-7 (1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one)

• Product Name: 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one
• CAS No: 1258651-06-7
• MF: C₁₄H₁₁FN₂O
• MW: 242.248346567154
• CID: 5558697
• Update Time: 2025-11-05

1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2-fluorophenyl)methyl]-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one
• 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one

• Inchi： 1S/C14H11FN2O/c15-12-4-2-1-3-11(12)9-17-8-6-10-5-7-16-14(18)13(10)17/h1-8H,9H2,(H,16,18)
• InChI Key： ZIJSPBXTNIJWBN-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC2C=CN(CC3=CC=CC=C3F)C1=2

Additional information on 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo2,3-cpyridin-7-one

Chemical Profile of 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one (CAS No. 1258651-06-7)

1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one, identified by its CAS number 1258651-06-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the pyrrolopyridine class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of a fluorophenyl moiety and a methyl group at the 1-position of the pyrrolopyridine core introduces specific electronic and steric properties that modulate its interactions with biological targets.

The molecular structure of 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one encompasses a fused ring system consisting of a pyrrole ring connected to a pyridine ring. This configuration is particularly intriguing because it creates multiple sites for functionalization and interaction with biological receptors. The fluorine atom in the 2-position of the phenyl ring is a key feature, often employed to enhance metabolic stability, binding affinity, and selectivity in drug design. Such structural elements are frequently explored in the development of small-molecule inhibitors and modulators for neurological disorders, cancer therapies, and inflammatory conditions.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one as a lead compound for further optimization. Studies indicate that the compound exhibits promising interactions with enzymes and receptors involved in critical biological pathways. For instance, modifications to the methyl group at the 1-position have been investigated to fine-tune its solubility and bioavailability while maintaining high binding affinity. Such structural refinements are essential for translating preclinical findings into viable therapeutic candidates.

The pharmacological profile of this compound has been examined in various disease models. Notably, research suggests that derivatives of 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one may possess inhibitory activity against kinases and other targets implicated in tumor growth and progression. The fluorophenyl substituent appears to play a crucial role in modulating binding interactions by influencing both hydrophobicity and electronic distribution around the active site. These findings align with broader trends in medicinal chemistry where structural motifs derived from natural products or known bioactive scaffolds are systematically modified to improve therapeutic efficacy.

In vitro studies have demonstrated that 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antineoplastic agent. The compound’s ability to disrupt key signaling pathways without excessive toxicity makes it an attractive candidate for further development. Additionally, its structural framework is amenable to derivatization strategies that could enhance its pharmacokinetic properties. For example, introducing polar functional groups at strategic positions could improve oral bioavailability while reducing off-target effects.

The synthesis of 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one has been optimized through multi-step organic transformations involving cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies have enabled the preparation of enantiomerically pure forms of this compound, which is critical for evaluating stereochemical influences on biological activity. Techniques such as chiral resolution and asymmetric synthesis have been employed to produce derivatives with enhanced specificity for biological targets.

From a computational perspective, molecular docking simulations have been instrumental in understanding how 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one interacts with protein targets. These studies reveal that the compound’s binding mode is influenced by both its rigid heterocyclic core and flexible substituents such as the phenyl ring and methyl group. By leveraging machine learning algorithms alongside traditional pharmacophore modeling techniques researchers can predict novel analogs with improved potency and selectivity.

The future direction of research on 1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one includes exploring its potential in combination therapies where it may synergize with existing treatments to overcome resistance mechanisms. Preclinical studies are underway to evaluate its efficacy in animal models of cancer and neurological disorders. The compound’s unique structural features make it a valuable scaffold for generating libraries of derivatives through high-throughput screening programs aimed at identifying next-generation therapeutics.

In summary,1-(2-fluorophenyl)methyl-1H,6H,7H-pyrrolo[2,3-c]pyridin-7-one (CAS No. 1258651-06-7) represents an intriguing example of how structural complexity can be leveraged to develop biologically active molecules with therapeutic potential. Its combination of a fluorinated aromatic ring system with a pyrrolopyridine core offers multiple opportunities for medicinal chemistry intervention aimed at improving drug-like properties while targeting disease-relevant pathways effectively.